Cas no 1060329-80-7 (N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}-2H-1,3-benzodioxole-5-carboxamide)
N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}-2H-1,3-benzodioxole-5-carboxamide
- N-[4-(2-morpholin-4-yl-2-oxoethyl)phenyl]-1,3-benzodioxole-5-carboxamide
- 1060329-80-7
- N-{4-[2-(MORPHOLIN-4-YL)-2-OXOETHYL]PHENYL}-2H-1,3-BENZODIOXOLE-5-CARBOXAMIDE
- AKOS008126918
- N-(4-(2-morpholino-2-oxoethyl)phenyl)benzo[d][1,3]dioxole-5-carboxamide
- Z408888700
- F5097-0220
- VU0635211-1
-
- Inchi: 1S/C20H20N2O5/c23-19(22-7-9-25-10-8-22)11-14-1-4-16(5-2-14)21-20(24)15-3-6-17-18(12-15)27-13-26-17/h1-6,12H,7-11,13H2,(H,21,24)
- InChI Key: FRQCMKWQDBZCBJ-UHFFFAOYSA-N
- SMILES: O1C2=CC=C(C(NC3=CC=C(CC(N4CCOCC4)=O)C=C3)=O)C=C2OC1
Computed Properties
- Exact Mass: 368.13722174g/mol
- Monoisotopic Mass: 368.13722174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 529
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 77.1Ų
N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}-2H-1,3-benzodioxole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5097-0220-2μmol |
N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}-2H-1,3-benzodioxole-5-carboxamide |
1060329-80-7 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5097-0220-5μmol |
N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}-2H-1,3-benzodioxole-5-carboxamide |
1060329-80-7 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5097-0220-10μmol |
N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}-2H-1,3-benzodioxole-5-carboxamide |
1060329-80-7 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5097-0220-20μmol |
N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}-2H-1,3-benzodioxole-5-carboxamide |
1060329-80-7 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5097-0220-1mg |
N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}-2H-1,3-benzodioxole-5-carboxamide |
1060329-80-7 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5097-0220-2mg |
N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}-2H-1,3-benzodioxole-5-carboxamide |
1060329-80-7 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5097-0220-3mg |
N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}-2H-1,3-benzodioxole-5-carboxamide |
1060329-80-7 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5097-0220-4mg |
N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}-2H-1,3-benzodioxole-5-carboxamide |
1060329-80-7 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5097-0220-5mg |
N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}-2H-1,3-benzodioxole-5-carboxamide |
1060329-80-7 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5097-0220-10mg |
N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}-2H-1,3-benzodioxole-5-carboxamide |
1060329-80-7 | 10mg |
$79.0 | 2023-09-10 |
N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}-2H-1,3-benzodioxole-5-carboxamide Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}-2H-1,3-benzodioxole-5-carboxamide
Comprehensive Overview of N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}-2H-1,3-benzodioxole-5-carboxamide (CAS No. 1060329-80-7)
N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}-2H-1,3-benzodioxole-5-carboxamide (CAS No. 1060329-80-7) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its abbreviated name or CAS number, belongs to the class of benzodioxole carboxamides, which are known for their diverse biological activities. Researchers are particularly interested in its morpholine and benzodioxole moieties, which contribute to its pharmacological profile.
The compound's molecular structure features a morpholin-4-yl group attached to a phenyl ring via a carbonyl-containing linker, coupled with a 2H-1,3-benzodioxole-5-carboxamide moiety. This combination of functional groups makes it a promising candidate for drug discovery, particularly in targeting enzymes and receptors involved in inflammation, neurodegeneration, and metabolic disorders. Recent studies have explored its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in precision medicine and personalized therapeutics.
In the context of modern drug development, N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}-2H-1,3-benzodioxole-5-carboxamide has been investigated for its bioavailability and metabolic stability, two critical factors in optimizing lead compounds. Its logP and hydrogen bonding capacity suggest favorable membrane permeability, a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) research. These properties are frequently searched by pharmacologists and medicinal chemists seeking to improve drug-like characteristics in their molecular designs.
The synthesis of this compound typically involves multi-step organic reactions, including amide coupling and morpholine incorporation, which are widely discussed in synthetic chemistry forums. Its CAS No. 1060329-80-7 serves as a unique identifier in chemical databases, facilitating literature searches and patent reviews. Notably, the compound's benzodioxole component is structurally similar to natural products found in certain plants, sparking interest in its potential as a natural product-inspired drug—a trending niche in green chemistry and sustainable pharma.
From an analytical perspective, N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}-2H-1,3-benzodioxole-5-carboxamide can be characterized using advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) spectroscopy. These methods are crucial for quality control in pharmaceutical manufacturing, a subject of growing importance in regulatory compliance discussions. The compound's chromatographic behavior and spectral fingerprints are often queried by analytical chemists troubleshooting method development challenges.
In computational chemistry and AI-driven drug discovery, this molecule has been studied for its molecular docking potential with various protein targets. The morpholine ring in particular is recognized as a privileged structure in medicinal chemistry, frequently appearing in FDA-approved drugs. This has led to increased searches for morpholine-containing bioactive compounds and their structure-activity relationships (SAR), making CAS No. 1060329-80-7 relevant to cheminformatics and bioinformatics research.
While not yet widely commercialized, N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}-2H-1,3-benzodioxole-5-carboxamide represents an interesting case study in intellectual property strategy for novel chemical entities. Patent landscapes surrounding similar structures are actively monitored by pharmaceutical companies, especially those focusing on small molecule therapeutics for chronic diseases. The compound's structural features align with current interests in fragment-based drug design and molecular hybridization approaches.
Environmental and safety assessments of this compound follow standard OECD guidelines for chemical testing, another area of frequent search queries among industrial chemists. Its ecotoxicological profile and biodegradability would be important considerations for large-scale production, reflecting the growing emphasis on green chemistry principles in the pharmaceutical industry. These aspects are particularly relevant given increasing regulatory focus on process chemistry sustainability.
In conclusion, N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}-2H-1,3-benzodioxole-5-carboxamide (CAS No. 1060329-80-7) embodies several contemporary themes in chemical research: from its potential therapeutic applications to its synthetic challenges and analytical characterization. As research continues to explore its biological activities and optimize its properties, this compound serves as an excellent example of how structural complexity can be harnessed for molecular innovation in life sciences.
1060329-80-7 (N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}-2H-1,3-benzodioxole-5-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)